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Compound of Interest

Compound Name: Calcium Channel antagonist 5

Cat. No.: B1219309

Welcome to the technical support center for the CCA-5 Artifact Avoidance System. This guide
provides troubleshooting information and answers to frequently asked questions to help you
acquire the highest quality electrophysiology data.

Frequently Asked Questions (FAQS)
Q1: What is the CCA-5 system and how does it reduce
artifacts in electrophysiology data?

The CCA-5 is an advanced signal processing system designed to actively identify and remove
common artifacts from electrophysiology recordings in real-time. It integrates multiple adaptive
algorithms, including principles from Canonical Correlation Analysis (CCA) and Blind Source
Separation (BSS), to distinguish between genuine neural signals and unwanted noise.[1][2][3]
Unlike traditional static filters, CCA-5 analyzes the statistical properties of the incoming signal
and reference channels to create a dynamic noise profile, which is then cleanly subtracted from
the data, preserving the underlying biological signal.

Q2: What are the primary types of artifacts | might
encounter in my recordings?

Artifacts in electrophysiology can be broadly categorized as physiological (from the subject)
and non-physiological/environmental (from external sources).[4][5] Identifying the type of
artifact is the first step in eliminating it.
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Table 1: Common Electrophysiological Artifacts and Their Sources
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Artifact Type

Typical
Frequencyl/Appeara
nce

Common Sources

Recommended
Mitigation Strategy

Power-Line Noise

Sharp, narrow peaks
at 60 Hz or 50 Hz and

their harmonics.[6][7]

Unshielded power
cables, fluorescent
lights, ground loops,
nearby electronic
equipment.[5][6][8]

Ensure single-point
grounding, use a

Faraday cage, and
enable the CCA-5's
adaptive line noise

cancellation feature.

Myogenic (Muscle)
Artifacts

High-frequency (>30
Hz), broadband noise.

[4119]

Contractions of head,
neck, or facial
muscles (e.g.,
chewing, jaw
clenching).[4][9][10]

Ensure the subject is
relaxed and
comfortable. Use the
CCA-5's BSS
algorithm to separate
and remove muscle

activity.[1]

Ocular (Eye) Artifacts

Large, slow-wave
potentials (<10 Hz)
from eye blinks or

movements.[9][11]

The corneo-retinal
potential difference
causes signal
changes as the eye

moves or blinks.[9][10]

Instruct the subject to
minimize blinking and
fixate on a point. The
CCA-5 can use EOG
reference channels to
identify and subtract

these artifacts.

Electrode 'Pops'

Sudden, sharp, high-
amplitude spikes.[10]
[12]

Poor electrode-scalp
connection, changes
in electrode

impedance, or cable

movement.[4][11]

Check electrode
impedances before
recording. Ensure
cables are secure and
avoid unnecessary

movement.

Baseline Wander /
Drift

Very slow (<0.5 Hz)
shifts in the baseline

signal.

Respiration, sweat
causing changes in
electrode impedance,
or subject movement.
[51[13]

Use high-pass
filtering. The CCA-5's
baseline correction
feature can stabilize

the signal without
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distorting low-

frequency neural data.

Place reference
electrodes

. . strategically to
Electrical activity from

) Rhythmic pulses ) minimize cardiac
Cardiac (ECG) _ _ the heart conducting _ _
. synchronized with the ) signal pickup. The
Artifacts to the recording
heartbeat.[14] CCA-5 can use an

electrodes.[5]
ECG reference to

perform adaptive

artifact subtraction.[2]

Q3: How can | systematically identify the source of
noise in my experimental setup?

Identifying the source of noise is a process of elimination. A systematic approach is crucial.[15]
[16] Start with a minimal setup (amplifier, headstage, and electrodes in saline) and
progressively add components back one by one until the noise source is identified.[15][16]

o Establish a Baseline: Connect only the headstage and amplifier to the acquisition system.
Place the reference and recording electrodes in a beaker of saline. The noise level in this
state is your system's baseline.

o Power Down Peripherals: Turn off and unplug all nearby equipment, including manipulators,
cameras, perfusion pumps, and lights.[15][16]

« |solate the Offender: Reintroduce each piece of equipment one at a time. Power it on and
observe the signal for any increase in noise.[15] The component that introduces significant
noise upon being activated is a primary source.

e Check Grounding: Ensure all equipment and the Faraday cage are connected to a single,
common ground point to prevent ground loops.[7][8] Ground loops occur when multiple
ground paths exist, creating a potential difference that drives noisy current.[7]

 Inspect Electrodes and Cables: Check for high electrode impedance, ensure cables are not
looped (which can act as an antenna), and verify that all connections are secure.[4][6][8]
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Below is a troubleshooting workflow to guide this process.

Troubleshooting Workflow

High Noise Detected

Is noise 50/60 Hz?

Is noise broadband
and high-frequency?

Check for Ground Loops.
Ensure single-point ground.

Are there sudden spikes
(electrode pops)?

]

Yes (Myogenic)

Check electrode impedance.

No
Secure cables.

Is there slow
baseline drift?

Check for subject movement,
respiration, or sweat artifacts.

Systematically turn off
peripheral equipment.

Isolate and shield
offending equipment.

Noise Minimized

Click to download full resolution via product page
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A flowchart for systematic artifact source identification.

Q4: How does the CCA-5 system's performance
compare to traditional artifact removal methods?

The CCA-5 system offers a significant improvement over traditional methods by providing a

data-driven, adaptive solution. While methods like notch filtering are effective for

monochromatic noise like 60 Hz hum, they can distort the signal if the noise frequency drifts.

Methods like Independent Component Analysis (ICA) are powerful but often require offline

processing and manual component selection.[11][17] The CCA-5 aims to provide the power of

advanced BSS techniques in an automated, real-time framework.

Table 2: Performance Comparison of Artifact Reduction Techniques

Signal-to-
Noise Ratio . .
. Processing Neural Signal Setup
Technique (SNR) . . .
Mode Distortion Complexity
Improvement
(dB)
) Low (but can
Notch Filter ) ) )
5-10dB Real-time distort if Very Low
(50/60 Hz) .
frequency drifts)
Low (but requires ] )
Independent High (requires
] careful ]
Component 15-25dB Offline multi-channel
, component
Analysis (ICA) ] data)
selection)[17]
) Low (effective for ) )
Canonical ] ] High (requires
] Offline / Real- separating ]
Correlation 15-25dB ] multi-channel
) time correlated
Analysis (CCA) data)
sources)[2][3]
Minimal Moderate
CCA-5 System 20-30dB Real-time (preserves non- (automated
artifactual signal)  calibration)

Note: SNR values are representative estimates for typical recording conditions.
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Troubleshooting Guides

Problem: | see a persistent, strong 60 Hz (or 50 Hz) hum
in all my channels.

o Possible Cause 1: Ground Loop. This is the most common cause of power-line noise.[7] It
occurs when different pieces of your equipment are grounded to different points, creating a
loop that acts as an antenna for electromagnetic interference.[7][8]

o Solution: Establish a single-point ground. Connect the Faraday cage, microscope body,
amplifier, and any other metal equipment to the same central ground point using short,
thick grounding straps.[16]

» Possible Cause 2: Unshielded Electronics. Power cords, monitors, or nearby lab equipment
can radiate electrical noise.

o Solution: Move all non-essential electronics away from the rig.[8] Ensure the setup is
enclosed in a properly grounded Faraday cage. Activate the "Line Noise" module in the
CCA-5 software, which will adaptively model and subtract the hum without affecting
nearby frequencies.

Problem: My signal is contaminated with random, high-
amplitude spikes.

o Possible Cause: Electrode 'Pop'. This is typically caused by a momentary change in the
impedance of a single electrode.[10][12]

o Solution: Before recording, check that all electrode impedances are low and stable.
Ensure electrodes are securely in place and that the subject's head is not moving
excessively. Make sure cables are not dangling or being bumped during the experiment.
[11] The CCA-5 includes a transient artifact rejection feature that can detect and remove
these spikes, replacing them with a short segment of interpolated data.

Problem: The entire signal slowly drifts up or down,
eventually going off-screen.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://blog.a-msystems.com/how-to-deal-with-noise-in-electrophysiology-rigs/
https://blog.a-msystems.com/how-to-deal-with-noise-in-electrophysiology-rigs/
https://plexon.com/blog-post/causes-of-noise-in-electrophysiological-recordings/
https://github.com/campagnola/electrophysiology/blob/master/source/troubleshooting.rst
https://plexon.com/blog-post/causes-of-noise-in-electrophysiological-recordings/
https://www.learningeeg.com/artifacts
https://academic.oup.com/book/44589/chapter/377374465
https://neuroinsight.net/post/how-to-handle-eeg-artifacts/4678
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Possible Cause 1: Respiration/Movement Artifact. Slow, rhythmic drift can be caused by the
subject's breathing or slight body movements.[5]

o Solution: Ensure the subject is comfortable and relaxed. Try to secure cables so that
movement from breathing does not translate to the headstage.

» Possible Cause 2: Perspiration. Sweat can alter the electrochemical properties at the
electrode-skin interface, causing slow voltage drifts.[13]

o Solution: Maintain a cool room temperature. If necessary, pause the recording to gently
clean and re-gel the electrodes. The CCA-5's "Baseline Correction" feature uses a high-
pass filter with a very low cutoff frequency (e.g., 0.1 Hz) to remove these slow drifts while
preserving important low-frequency neural oscillations.

CCA-5 Conceptual Workflow

The diagram below illustrates the conceptual signal processing pathway within the CCA-5
system, showing how a raw, noisy signal is transformed into a clean data stream.
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Conceptual data flow through the CCA-5 system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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